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Compound of Interest

Compound Name: Tetrakis(diethylamino)zirconium

CAS No.: 13801-49-5

Cat. No.: B032997

Get Quote

Executive Summary & Strategic Context
As copper interconnects scale below the 7nm node, the volume occupied by conventional

TaN/Ta barrier layers becomes critically parasitic, increasing line resistance. Zirconium Nitride

(ZrN) has emerged as a superior alternative due to its lower resistivity (

in bulk), excellent adhesion to copper, and superior diffusion barrier properties.

This guide details the deployment of Tetrakis(diethylamino)zirconium (TDEAZ) as the

primary precursor for depositing ZrN. Unlike its dimethyl counterpart (TDMAZ), TDEAZ offers a

liquid phase at room temperature, eliminating the particle generation risks associated with solid

precursor sublimation. However, its bulky ethyl ligands introduce steric challenges that require

precise plasma-enhanced ALD (PEALD) protocols to minimize carbon contamination.

Precursor Chemistry & Properties
TDEAZ (
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) is a homoleptic alkylamido precursor.[1] Its utility is defined by the balance between volatility
and thermal stability.[2]

Key Physicochemical Data
Property Value Operational Implication

Phase (25°C) Liquid

Enables direct liquid injection

(DLI) or bubbler delivery

without solid clogging.

Boiling Point ~128°C @ 0.05 mmHg

Requires heated delivery lines

(>100°C) to prevent

condensation.

Vapor Pressure Low (~0.1 Torr @ 60°C)

Bubbler temperature must be

aggressive (85-100°C) to

ensure saturation.

Decomposition Onset ~300-320°C

Defines the upper limit of the

ALD window; above this, CVD-

like growth occurs.

Molecular Weight 379.74 g/mol

High mass transport limitations

in high-aspect-ratio (HAR)

structures.

Expert Insight: While TDMAZ has higher vapor pressure, it is a solid at room temperature (MP

~57°C). In production environments, TDEAZ is often preferred solely because liquid precursors

reduce the risk of "micro-dosing" inconsistencies caused by changing surface area in solid

bubblers.

Deposition Mechanism (PEALD Focus)
Thermal ALD of ZrN using TDEAZ and ammonia (
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) often yields insulating zirconium nitride-carbide films due to incomplete ligand removal. To
achieve metallic, low-resistivity ZrN barrier layers, Plasma-Enhanced ALD (PEALD) using

plasma is required.

Reaction Pathway[3][4]
Chemisorption: TDEAZ pulses react with surface hydroxyl/amine groups. Steric hindrance of

diethylamino ligands limits coverage (saturation is self-limiting).

Ligand Removal: The bulky

ligands are difficult to displace thermally.

Plasma Step:

radicals in the plasma abstract the ethyl groups, converting them to volatile amines (

), while

radicals nitrify the Zr center.
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Caption: PEALD cycle for ZrN showing the critical plasma step required to remove bulky

diethylamino ligands.

Experimental Protocol: Low-Resistivity ZrN
Objective: Deposit 10nm ZrN barrier layer on

/Si. Target Resistivity:

.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b032997/docs?utm_src=pdf-body-img#application-note-tdeaz-precursor-for-zrn-diffusion-barrier-layers-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Delivery Setup[1][4][5][6]
Source: TDEAZ (99.999% purity).

Canister Temp:85°C (Critical: TDEAZ has low volatility. Below 80°C, dose times become

impractical).

Delivery Line Temp:110°C (Must be >20°C above canister to prevent condensation).

Carrier Gas: Argon or

at 50-100 sccm.

Reactor Parameters (PEALD)
Substrate Temperature:250°C (The "Sweet Spot").

<200°C: Incomplete reaction, high Carbon content (high resistivity).

350°C:[3][4][5] Thermal decomposition of TDEAZ begins (CVD mode), destroying

conformality.

Chamber Pressure: 1-3 Torr.

Step-by-Step Recipe
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Step Action Duration Notes

1 Pulse TDEAZ 2.0 - 4.0 s

Long pulse required

due to steric bulk and

low vapor pressure.

2 Purge (Ar) 5.0 - 10.0 s

Critical step.

Insufficient purge

leads to CVD-reaction

with plasma (dust

formation).

3 Plasma Dose 5.0 - 10.0 s

Gas:

(1:1 ratio). Power:

200-300W.

is essential to "scrub"

carbon.

4 Purge (Ar) 2.0 s

Remove reaction

byproducts (

).

Self-Validating Check: Monitor the chamber pressure during Step 1. If the pressure spike from

TDEAZ is not sharp/distinct, the canister is too cold or the carrier flow is insufficient.

Characterization & Quality Control
Resistivity vs. Impurities
The primary failure mode for TDEAZ-based ZrN is high resistivity caused by Carbon

incorporation or Oxygen leakage.
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X-Ray Photoelectron Spectroscopy (XPS):

Pass: Zr:N ratio ~ 1:1. Carbon < 5 at.%.[5][6] Oxygen < 5 at.%.[5]

Fail: High C signal indicates insufficient Plasma Power or insufficient

flow. High O signal usually indicates a vacuum leak, as ZrN oxidizes rapidly upon air
exposure if not capped or dense.

Crystallinity (XRD)[4]
Target: Cubic rock-salt structure (c-ZrN).

Observation: PEALD at 250°C typically yields polycrystalline films with (111) or (200)

orientation. Amorphous films suggest insufficient plasma energy to crystallize the lattice

during deposition.

Troubleshooting "Field-Proven" Insights
Issue: "The film is insulating or has high sheet
resistance."

Cause 1 (Carbon): The ethyl ligands are not desorbing.

Fix: Increase Plasma Power (up to 400W) or increase

concentration in the plasma gas mix.

Cause 2 (Oxidation): ZrN is a "getter" for oxygen.

Fix: Ensure base pressure is

Torr. Cap the ZrN with in-situ deposited Cu or Ta immediately if moving to ex-situ analysis.

Issue: "Poor Step Coverage in High Aspect Ratio (HAR)
vias."

Cause: Radical recombination. Plasma radicals (
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) have short lifetimes and may not reach the bottom of deep trenches.

Fix: Increase the plasma pulse time (allow diffusion) or switch to a remote plasma source

(RPS) if available, though RPS may reduce density. Alternatively, increase the TDEAZ purge

time to ensure no physisorbed precursor remains at the trench opening (which causes

"pinch-off").
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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